Cas no 1781589-73-8 (5-chloro-2-fluoro-4-methoxyaniline)

• Product Name: 5-chloro-2-fluoro-4-methoxyaniline
• CAS No: 1781589-73-8
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• MDL: MFCD28553737
• CID: 4613667
• PubChem ID: 84767022
• Update Time: 2025-05-23

5-chloro-2-fluoro-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-4-methoxyaniline

• MDL： MFCD28553737
• Inchi： 1S/C7H7ClFNO/c1-11-7-3-5(9)6(10)2-4(7)8/h2-3H,10H2,1H3
• InChI Key： ZENHAQNRGCKXFS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1OC)F)N

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 5-chloro-2-fluoro-4-methoxyaniline

Comprehensive Analysis of 5-Chloro-2-Fluoro-4-Methoxyaniline (CAS No. 1781589-73-8): Properties, Applications, and Industry Trends

5-Chloro-2-fluoro-4-methoxyaniline (CAS No. 1781589-73-8) is a specialized organic intermediate widely recognized for its role in pharmaceutical and agrochemical synthesis. This compound, characterized by its chloro-fluoro-methoxy substitution pattern, has garnered significant attention due to its unique reactivity and versatility in cross-coupling reactions. Researchers and manufacturers frequently search for "5-chloro-2-fluoro-4-methoxyaniline synthesis" or "CAS 1781589-73-8 suppliers," reflecting its commercial and scientific relevance.

The molecular structure of 5-chloro-2-fluoro-4-methoxyaniline features a benzene ring with three distinct functional groups: a chloro (-Cl) at position 5, a fluoro (-F) at position 2, and a methoxy (-OCH₃) at position 4. This arrangement enables selective modifications, making it invaluable for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs). Recent publications highlight its use in developing kinase inhibitors and herbicide precursors, aligning with trends in precision medicine and sustainable agriculture.

In the context of green chemistry, questions like "How to optimize 5-chloro-2-fluoro-4-methoxyaniline production?" or "eco-friendly derivatives of CAS 1781589-73-8" dominate industry discussions. Innovations such as catalytic amination and flow chemistry have been explored to enhance yield while reducing waste. Analytical techniques like HPLC purity testing and NMR characterization are critical for quality control, as emphasized in peer-reviewed journals.

The compound’s stability under ambient storage conditions and compatibility with Pd-catalyzed reactions further elevate its utility. Patent analyses reveal its incorporation into OLED materials and liquid crystal displays, addressing the demand for advanced electronic materials. Regulatory compliance, particularly regarding REACH registration and GMP standards, remains a key consideration for global suppliers.

Emerging applications in proteolysis-targeting chimeras (PROTACs) and bioimaging probes underscore its interdisciplinary potential. As the scientific community prioritizes structure-activity relationship (SAR) studies, 5-chloro-2-fluoro-4-methoxyaniline serves as a pivotal scaffold. Future research may focus on its enantioselective transformations or nanocatalyst-assisted synthesis, reflecting broader shifts toward sustainable methodologies.